Cas no 1187767-30-1 (4-(1,3-dioxaindan-5-yl)-3-ethyl-1H-pyrazol-5-amine)

• Product name: 4-(1,3-dioxaindan-5-yl)-3-ethyl-1H-pyrazol-5-amine
• CAS No: 1187767-30-1
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• MDL: MFCD11105165
• CID: 5167228

4-(1,3-dioxaindan-5-yl)-3-ethyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2H-1,3-benzodioxol-5-yl)-5-ethyl-1H-pyrazol-3-amine
• 4-(1,3-benzodioxol-5-yl)-5-ethyl-1H-pyrazol-3-amine
• 4-(2H-1,3-benzodioxol-5-yl)-3-ethyl-1H-pyrazol-5-amine
• 4-(1,3-Dioxaindan-5-yl)-3-ethyl-1h-pyrazol-5-amine
• Z1269638576
• 1H-Pyrazol-3-amine, 4-(1,3-benzodioxol-5-yl)-5-ethyl-
• 4-(1,3-dioxaindan-5-yl)-3-ethyl-1H-pyrazol-5-amine

• MDL： MFCD11105165
• Inchi： 1S/C12H13N3O2/c1-2-8-11(12(13)15-14-8)7-3-4-9-10(5-7)17-6-16-9/h3-5H,2,6H2,1H3,(H3,13,14,15)
• InChI Key： HOIKFVDINPZEHS-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C1C(N)=NNC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 2.1
• Topological Polar Surface Area: 73.2

Additional information on 4-(1,3-dioxaindan-5-yl)-3-ethyl-1H-pyrazol-5-amine

4-(1,3-Dioxaindan-5-yl)-3-Ethyl-1H-Pyrazol-5-Amine: A Comprehensive Overview

4-(1,3-Dioxaindan-5-yl)-3-Ethyl-1H-Pyrazol-5-Amine is a highly specialized organic compound with the CAS number 1187767-30-1. This compound has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields, particularly in pharmaceutical research and materials science. The molecule consists of a pyrazole ring system substituted with an ethyl group and a dioxaindane moiety, which contributes to its distinctive chemical behavior and reactivity.

The pyrazole core of this compound is a heterocyclic aromatic structure that is known for its stability and versatility in chemical reactions. The presence of the dioxaindane group introduces additional complexity to the molecule, enhancing its ability to participate in diverse chemical interactions. Recent studies have highlighted the potential of this compound as a precursor for the synthesis of advanced materials, such as coordination polymers and metalloorganic frameworks (MOFs). These materials are of great interest due to their applications in gas storage, catalysis, and sensing technologies.

One of the most intriguing aspects of 4-(1,3-Dioxaindan-5-yl)-3-Ethyl-1H-Pyrazol-5-Amine is its ability to act as a ligand in metal coordination chemistry. The nitrogen atoms within the pyrazole ring can readily coordinate with metal ions, forming stable complexes. This property has been exploited in the development of novel catalysts for organic transformations. For instance, researchers have demonstrated that this compound can facilitate the synthesis of complex organic molecules under mild reaction conditions, making it a valuable tool in modern synthetic chemistry.

In addition to its role in materials science, this compound has also been investigated for its biological activity. Preclinical studies have shown that it exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. While further research is needed to fully understand its pharmacological profile, these findings suggest that 4-(1,3-Dioxaindan-5-yl)-3-Ethyl-1H-Pyrazol-5-Amine could serve as a lead compound for the development of anti-inflammatory drugs.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the dioxaindane ring through cyclization reactions and the subsequent functionalization of the pyrazole core. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, making it more accessible for research purposes.

From an environmental perspective, 4-(1,3-Dioxaindan-5-Yl)-3-Ethyl-1H-Pyrazol-5-Amine has been evaluated for its biodegradability and toxicity profiles. Initial assessments indicate that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further studies are required to fully characterize its environmental impact and ensure sustainable practices during its production and use.

In conclusion, 4-(1,3-Dioxaindan-5-Yl)-3-Ethyl-H-Pyrazol-Amine represents a fascinating example of how structural complexity can lead to versatile chemical properties. Its applications span across multiple disciplines, from materials science to pharmacology, underscoring its importance as a research tool and potential commercial product. As ongoing investigations continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly significant role in both academic and industrial settings.